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Compound of Interest |

Compound Name: 4-Chloro-3-(hydroxymethyl)phenol
CAS No.: 876299-47-7
Cat. No.: B1358898
. J

Operational Guide for Laboratory & Safety Personnel

Executive Summary: Immediate Action Directives

Do NOT dispose of 4-Chloro-3-(hydroxymethyl)phenol down the drain. Do NOT mix with
non-halogenated solvents (e.g., Acetone, Ethanol) or oxidizers.

This compound is a Halogenated Organic waste. Its disposal pathway is strictly regulated due
to the presence of the chlorine atom on the phenolic ring, which poses risks of forming dioxins
if incinerated at insufficient temperatures.

Status: Hazardous Chemical Waste Primary Hazard: Skin/Eye Corrosion, Aquatic Toxicity
Disposal Stream: Halogenated Organic Waste (Solid or Liquid depending on state)

Chemical Profile & Risk Assessment
Why strict adherence is required.
As a Senior Application Scientist, | emphasize that safety protocols are not just bureaucratic

hurdles; they are based on molecular reactivity. 4-Chloro-3-(hydroxymethyl)phenol (CAS:
876299-47-7) contains two critical functional groups that dictate its handling:

e Phenolic Moiety: Acidic and corrosive to tissue. Phenols can penetrate the skin rapidly,
causing systemic toxicity.
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o Chlorine Substituent: This classifies the waste as "Halogenated." Standard incineration used

for non-halogenated organics is insufficient. Halogenated compounds require higher

combustion temperatures (>1100°C) and scrubbers to neutralize acidic gases (HCI) and

prevent the formation of persistent organic pollutants (POPSs).

Physical & Hazard Data

Property Specification
CAS Number 876299-47-7
Molecular Formula C7H7ClO2

Physical State

Solid (typically off-white to pale yellow powder)

Solubility

Moderate in water; Soluble in organic solvents
(DMSO, Methanol)

Acidity (pKa)

~9.5 (Phenolic proton)

GHS Signal Word

DANGER

Hazard Statements

H314 (Causes severe skin burns), H318
(Serious eye damage), H411 (Toxic to aquatic
life)

Waste Segregation & Containerization Protocol

The Causality of Segregation: Preventing Cross-Reactivity and Regulatory Fines.

Step 1: Segregation

You must segregate this chemical from Non-Halogenated waste streams.

e Reasoning: Mixing halogenated waste with non-halogenated waste (like pure acetone or

ethanol) contaminates the entire volume. Disposal facilities charge significantly higher rates

for halogenated waste because of the specialized incineration required.

o Incompatibility: NEVER mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or Acid

Chlorides. The hydroxymethyl group is reactive and can generate heat or toxic fumes upon

contact with these agents.
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Step 2: Container Selection

o Solid Waste: If the material is pure solid or absorbed on spill pads, use a wide-mouth HDPE
(High-Density Polyethylene) jar.

o Why HDPE? It is resistant to phenolic corrosion and impact.

e Liquid Waste: If dissolved in a solvent (e.g., HPLC waste), use an amber glass bottle or
HDPE carboy.

o Constraint: Ensure the cap has a chemically resistant liner (PTFE/Teflon). Phenols can
degrade standard rubber seals over time.

Step 3: Labeling

The label must be explicit. "Chemical Waste" is insufficient.
e Required Text: "Hazardous Waste - Halogenated Organic."
o Constituents: List "4-Chloro-3-(hydroxymethyl)phenol” explicitly.

e Hazard Checkbox: Mark "Toxic" and "Corrosive."

Disposal Workflow Diagram

This self-validating workflow ensures no decision point is ambiguous.
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Waste Generated:
4-Chloro-3-(hydroxymethyl)phenol
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Halogenated Organic Stream

Do NOT mix with
oxidizers

Labeling:
1. Full Chemical Name
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3. Date
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Figure 1: Decision tree for the safe segregation and containerization of halogenated phenolic
waste.

Spill Management & Emergency Response
Protocol for accidental release in the laboratory.

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. If
powder is fine/dusty, use a P95 respirator or work inside a fume hood.

 |solate: Evacuate the immediate area if the spill is large (>100g). Mark the zone.
» Contain:

o Solids: Do not dry sweep (creates dust). Cover with a damp paper towel or use a scoop to
gently transfer to a waste jar.

o Liquids: Surround with inert absorbent (Vermiculite or clay-based).

o Warning: Do NOT use combustible materials like sawdust. Phenols are not compatible
with cellulose-based absorbents if concentrated, as they can facilitate flammability or
leach.

» Decontaminate: Scrub the surface with a dilute surfactant (soap/water) or a specific
decontamination solution (e.g., polyethylene glycol 300/ethanol mix) to solubilize the phenol
residue.

o Disposal of Cleanup Materials: All pads, gloves, and absorbents must go into the Solid
Halogenated Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures: 4-Chloro-3-
(hydroxymethyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358898#4-chloro-3-hydroxymethyl-phenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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